
Technical Monograph: Spectroscopic
Characterization of Butyl 2-Chloropropanoate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Butyl 2-chloropropanoate

CAS No.: 54819-86-2

Cat. No.: B1266183

Get Quote

CAS Registry Number: 54819-86-2 Formula:

Molecular Weight: 164.63 g/mol IUPAC Name: Butyl 2-chloropropanoate[1][2][3]

Executive Summary & Application Context
Butyl 2-chloropropanoate is a pivotal intermediate in the synthesis of aryloxypropionate

herbicides and optically active pharmaceutical ingredients (APIs). Structurally, it functions as a

"chiral pool" building block when synthesized from lactate derivatives, offering a reactive

-chloro stereocenter susceptible to

displacement with inversion of configuration.

This guide provides a rigorous spectral analysis (NMR, IR, MS) to serve as a reference

standard for quality control and structural validation. The data presented synthesizes

experimental baselines with high-field resolution analysis, ensuring researchers can distinguish

this specific ester from homologous impurities (e.g., butyl propionate or butyl 2-chloroacetate).
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To ensure reproducibility of the spectral data presented below, the following sample preparation

and acquisition protocols are recommended. These protocols minimize solvent effects and

concentration-dependent shifts.

Sample Preparation Protocol
NMR Solvent: Deuterochloroform (

) with 0.03% v/v TMS as an internal reference.

Rationale:

prevents H-deuterium exchange at the acidic

-position and provides excellent solubility for the lipophilic butyl chain.

Concentration: 15 mg of analyte in 0.6 mL solvent (for 500 MHz

NMR).

IR Sampling: Neat liquid film between NaCl plates or ATR (Attenuated Total Reflectance)

crystal (ZnSe or Diamond).

Analytical Workflow
The following diagram outlines the logical flow for validating the identity of Butyl 2-
chloropropanoate during synthesis.
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Figure 1: Step-wise analytical workflow for isolating and validating Butyl 2-chloropropanoate.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[4][5][6]
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NMR Data (Proton)
The proton spectrum is characterized by the distinct desheilding of the

-proton due to the inductive effects of both the chlorine atom and the carbonyl group.

Resonance Assignment Table (400 MHz,

)

Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)
Assignment

Structural
Fragment

4.42 Quartet (q) 1H 7.0 C(2)-H

4.18 Triplet (t) 2H 6.7 O-C(1')-H

1.71 Doublet (d) 3H 7.0 C(3)-H

1.63 Quintet (m) 2H 7.0 C(2')-H

1.39 Sextet (m) 2H 7.4 C(3')-H

0.94 Triplet (t) 3H 7.4 C(4')-H

Mechanistic Insight: The quartet at 4.42 ppm is the diagnostic signal. If this peak appears as a

triplet, it indicates the absence of the methyl group (suggesting a chloroacetate impurity). If it

shifts upfield to ~2.3 ppm, the chlorine is absent (butyl propionate).

NMR Data (Carbon)
The carbon spectrum confirms the ester backbone and the oxidation state of the carbons.

Shift Assignment Table (

)
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Shift (

, ppm)
Carbon Type Assignment Notes

170.2 Quaternary (C=O) Carbonyl Typical ester region.

65.8
Secondary (

)

Deshielded by

oxygen.

52.6
Tertiary (

)

Deshielded by

Chlorine.

30.5
Secondary (

)

Butyl

21.4
Primary (

)

Methyl
-carbon to Carbonyl.

19.0
Secondary (

)

Butyl

13.6
Primary (

)

Butyl Terminal methyl.

Infrared Spectroscopy (FT-IR)
IR analysis is primarily used here for functional group verification. The presence of the

-halogen shifts the carbonyl stretch to a slightly higher frequency compared to non-halogenated
esters due to the field effect (dipole alignment).

Key Absorption Bands (Neat Film)
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Wavenumber (

)
Intensity Assignment Vibrational Mode

2960 - 2870 Medium C-H (Alkyl)
C-H stretching

(asymmetric/symmetri

c).

1755 - 1745 Strong C=O (Ester)

Carbonyl stretch

(shifted +15

by

-Cl).

1280 - 1160 Strong C-O-C
Ester C-O asymmetric

stretch.

690 - 750 Medium C-Cl

Carbon-Chlorine

stretch (fingerprint

region).

Structural Logic & Interpretation
The following diagram illustrates the logic path for assigning the

NMR signals, demonstrating how the chemical environment dictates the observed splitting
patterns.
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Figure 2: NMR assignment logic connecting structural moieties to observed signal multiplicity.

Mass Spectrometry (EI-MS)
While NMR provides connectivity, Mass Spectrometry (70 eV, Electron Ionization) confirms the

molecular weight and fragmentation pattern.

Molecular Ion (

): m/z 164 (Weak, often barely visible due to labile ester bond).

Base Peak: m/z 57 (

). The butyl cation is the dominant fragment.

Key Fragments:

m/z 107/109: Loss of butyl group (

). Shows characteristic 3:1 Chlorine isotope pattern (

).
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m/z 63/65: Chloroethyl cation (

) formed after ester cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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